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Compound of Interest

Compound Name: ICBA

Cat. No.: B594583

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential information on the
proper disposal procedures for ICBA (Indene-C60 bisadduct), a fullerene derivative commonly
used in organic electronics research. Adherence to these guidelines is crucial for maintaining a
safe laboratory environment and ensuring regulatory compliance.

ICBA Chemical and Physical Properties

A summary of the key quantitative data for ICBA is presented below, allowing for easy
reference and comparison.

Property Value

Chemical Name Indene-C60 bisadduct

Molecular Formula C 78 H 16

CAS Number 1207461-57-1

Appearance Brown to black powder or crystals

Solubili Experiences solubility problems in common
olubility
organic solvents

Hazard Classification and Safety Precautions
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There is conflicting information regarding the hazard classification of ICBA. One safety data
sheet (SDS) indicates that it is not a hazardous substance or mixture according to Regulation
(EC) No. 1272/2008. However, another SDS for a similar C60 derivative classifies it as a skin
and eye irritant. Therefore, it is prudent to handle ICBA as a potential irritant.

Recommended Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.

o Lab Coat: A standard lab coat is recommended to prevent skin contact.

ICBA Disposal Procedures

The proper disposal of ICBA waste is critical to prevent environmental contamination and
ensure a safe laboratory environment. The following step-by-step guidance should be followed.

Experimental Protocol for ICBA Waste Disposal

o Waste Segregation:

o Collect all waste materials containing ICBA, including contaminated labware (e.g., pipette
tips, vials), unused product, and contaminated solvents, in a designated and clearly
labeled hazardous waste container.

o Do not mix ICBA waste with other chemical waste streams unless compatibility has been
confirmed.

o Container Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("Indene-C60
bisadduct"), and the approximate concentration and quantity of the waste.

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
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o Ensure the storage area is well-ventilated and away from incompatible materials.

e Disposal Request:

o Once the waste container is full, or if it has been in storage for an extended period, contact
your institution's Environmental Health and Safety (EHS) department to arrange for proper

disposal.[1]
o Follow all institutional and local regulations for hazardous waste pickup and disposal.[2][3]

Note on Non-Hazardous Classification: In the event that your institution's EHS department,
based on a specific SDS, classifies ICBA as non-hazardous, follow their guidelines for non-
hazardous chemical waste disposal.[4][5] This may involve disposal in regular laboratory trash
for solid waste, provided it is not contaminated with other hazardous materials. However, given
the conflicting safety information, treating it as hazardous waste is the more cautious approach.

Experimental Workflow: Fabrication of a P3HT:ICBA
Organic Solar Cell

To provide value beyond the product itself, this section details a common experimental
workflow involving ICBA: the fabrication of a bulk heterojunction organic solar cell.
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Caption: Workflow for the fabrication of a P3HT:ICBA based organic solar cell.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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